Dihydro Donepezil

Description

Dihydro Donepezil, also known as Dihydro E2020, is a metabolite of Donepezil . Donepezil is a selective acetylcholinesterase inhibitor, a type of drug that helps manage dementia symptoms in Alzheimer's disease . It functions by enhancing cholinergic function through increasing acetylcholine concentration . While Donepezil is used to treat cognitive effects of Alzheimer's and other dementias, Dihydro Donepezil is a related compound formed as Donepezil breaks down in the body .

Donepezil hydrochloride is chemically known as (±)-2,3-dihydro-5,6-dimethoxy-2-[[1-(phenylmethyl)-4-piperidinyl]methyl]-1H-inden-1-one hydrochloride . It is available in tablet form for oral administration . The drug is a reversible antagonist of AChE, and is well absorbed, with a relative oral bioavailability of 100% . Peak plasma concentrations are achieved within 3 to 4 hours after oral administration, with an elimination half-life of approximately 70 hours .

Donepezil has brand names including Aricept and Adlarity and is sometimes used off-label to manage vascular dementia, Parkinson's Disease-associated dementia, and Lewy body dementia . It was first approved by the FDA in 1996 .

• CAS No.: 120012-04-6
• Product Name: Dihydro Donepezil
• Molecular Formula: C24H31NO3
• Molecular Weight: 381.5 g/mol
• IUPAC Name: 2-[(1-benzylpiperidin-4-yl)methyl]-5,6-dimethoxy-2,3-dihydro-1H-inden-1-ol
• Standard InChI: InChI=1S/C24H31NO3/c1-27-22-14-19-13-20(24(26)21(19)15-23(22)28-2)12-17-8-10-25(11-9-17)16-18-6-4-3-5-7-18/h3-7,14-15,17,20,24,26H,8-13,16H2,1-2H3
• Standard InChIKey: UGTUAFCYSWJIHS-UHFFFAOYSA-N
• SMILES: COC1=C(C=C2C(C(CC2=C1)CC3CCN(CC3)CC4=CC=CC=C4)O)OC
• Canonical SMILES: COC1=C(C=C2C(C(CC2=C1)CC3CCN(CC3)CC4=CC=CC=C4)O)OC
• Synonyms: 2-(1-Benzyl-piperidin-4-ylmethyl)-5,6-dimethoxy-indan-1-ol; Donepezil Impurity-VI
• PubChem Compound: 10643567
• Last Modified: Aug 15 2023